benzyl 3-(4-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylate

• IUPAC Name: benzyl 3-(4-methoxyphenyl)-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C24H20N2O3/c1-28-21-14-12-19(13-15-21)23-22(16-26(25-23)20-10-6-3-7-11-20)24(27)29-17-18-8-4-2-5-9-18/h2-16H,17H2,1H3
• InChI Key: ZTLNOKXJDVWHOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C(=O)OCC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H20N2O3
• Molecular Weight: 384.4 g/mol

Description

Benzyl 3-methoxyphenyl ether is a related compound with the formula C14H14O2. It’s a type of ether, which is a class of organic compounds that contain an ether group — an oxygen atom connected to two alkyl or aryl groups.

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as the Friedel-Crafts acylation. For instance, the known Schiff base compound, (E)1-benzyl-3-((4-methoxyphenyl)imino)-5-methylindolin-2-one, was prepared by reacting 1-benzyl-5-methylindoline-2,3-dione with 4-methoxyaniline.

Molecular Structure Analysis

The molecular structure of these compounds can be analyzed using techniques like X-ray structural analysis and NMR spectroscopy. For example, the Schiff base compound mentioned above was characterized using elemental analysis, 1H and 13C-NMR spectroscopy, and its single-crystal X-ray structural analysis.

Chemical Reactions Analysis

The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack. Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity due to the adjacent aromatic ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various methods. For instance, the molecular weight of Benzyl 3-methoxyphenyl ether is 214.2598.

Mechanism of Action

While the mechanism of action for the specific compound you asked about is not available, related compounds like adapalene (a third-generation topical retinoid) are used for the treatment of acne vulgaris.

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound and how to work safely with the chemical product. It’s important to avoid breathing in vapors or mists, avoid contact with skin and eyes, and ensure adequate ventilation when handling these compounds.